1-(Methoxymethyl)-1-methylpyrrolidin-1-ium bromide

• CAS No.: 833446-37-0
• Molecular Formula: C7H16BrNO
• Molecular Weight: 210.11 g/mol
• IUPAC Name: 1-(methoxymethyl)-1-methylpyrrolidin-1-ium;bromide
• InChI: InChI=1S/C7H16NO.BrH/c1-8(7-9-2)5-3-4-6-8;/h3-7H2,1-2H3;1H/q+1;/p-1
• InChI Key: NILSKEFCHQUOCY-UHFFFAOYSA-M
• Canonical SMILES: C[N+]1(CCCC1)COC.[Br-]

Description

1-(Methoxymethyl)-1-methylpyrrolidin-1-ium bromide is a useful research compound. Its molecular formula is C7H16BrNO and its molecular weight is 210.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 17.0 g quantity of N-methylpyrrolidine was dissolved in 160 g of dehydrated acetone (up to 0.1% in water content), followed by nitrogen replacement. To the solution was added dropwise 24.6 g of bromomethyl methyl ether (reagent, product of Tokyo Kasei Co., Ltd.) at 5° C. over a period of 1.5 hours. The mixture was stirred at 5 to not higher than 15° C. for 4 hours to terminate the reaction. The reaction mixture was filtered, and the resulting solids were washed with 160 g of acetone, and dried in a vacuum, affording 30.9 g of the desired product (white solid).